On the mechanism of mechanochemical molecular encapsulation in peptidic capsules†
Physical Chemistry Chemical Physics Pub Date: 2017-06-09 DOI: 10.1039/C7CP02603J
Abstract
Molecular encapsulation of C60 inside a hydrogen-bond-sealed semi-flexible peptidic capsule is hindered in solution, yet it proceeds effectively after mechanical milling of a solid sample. We show that the molecular mechanism involves the generation of non-covalently disordered forms that are active in guest uptake. We also show that the solvent-free mechanochemical covalent synthesis of capsules directly results in obtaining disordered, active forms.
Recommended Literature
- [1] An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)
- [2] An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†
- [3] An intramolecular tryptophan-condensation approach for peptide stapling†
- [4] Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†
- [5] Acenaphthenic hopanoids, a novel series of aromatised
- [6] An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification
- [7] An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†
- [8] An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode
- [9] An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†
- [10] An artificial CO-releasing metalloprotein built by histidine-selective metallation†
Journal Name：Physical Chemistry Chemical Physics
research_products
-
CAS no.: 89640-58-4
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
